Cas no 1352528-58-5 (4-(Methylamino)pyridine-3-sulfonic acid)

• Product Name: 4-(Methylamino)pyridine-3-sulfonic acid
• CAS No: 1352528-58-5
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 6628582
• PubChem ID: 102538682
• Update Time: 2026-03-12

4-(Methylamino)pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylamino-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 4-(methylamino)-
• 4-(Methylamino)pyridine-3-sulfonicacid
• A922175
• 1352528-58-5
• 4-(Methylamino)pyridine-3-sulfonic acid

• Inchi： 1S/C6H8N2O3S/c1-7-5-2-3-8-4-6(5)12(9,10)11/h2-4H,1H3,(H,7,8)(H,9,10,11)
• InChI Key： AQJTZZOISFSGCJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NC)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 188.02556330g/mol
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.7Ų

4-(Methylamino)pyridine-3-sulfonic acid Security Information

• Storage Condition：(BD612225)